Cas no 2418595-84-1 (rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride)

• Product Name: rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride
• CAS No: 2418595-84-1
• MF: C₆H₁₁ClF₃NO₂
• MW: 221.605251550674
• MDL: MFCD32678867
• CID: 5358523
• PubChem ID: 154577080
• Update Time: 2025-05-20

rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-(Trifluoromethyl)piperidine-3,4-diol;hydrochloride
• Z4450338391
• rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride

• MDL： MFCD32678867
• Inchi： 1S/C6H10F3NO2.ClH/c7-6(8,9)5(12)1-2-10-3-4(5)11;/h4,10-12H,1-3H2;1H/t4-,5+;/m1./s1
• InChI Key： LIOFHJZLJGZUKS-JBUOLDKXSA-N
• SMILES： Cl.FC([C@@]1(CCNC[C@H]1O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 173
• Topological Polar Surface Area: 52.5

Additional information on rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride

Introduction to Rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride (CAS No. 2418595-84-1)

Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) is a significant compound in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2418595-84-1, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a trifluoromethyl group and a piperidine core makes it an intriguing candidate for further investigation, particularly in the development of novel therapeutic agents.

The piperidine ring is a common motif in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride), the stereochemistry at the 3R and 4S positions contributes to its specific interactions with biological targets. This stereochemical configuration is crucial for ensuring the compound's efficacy and selectivity in biological systems.

The trifluoromethyl group is another key feature of this compound, which is often incorporated into drug molecules to improve their pharmacokinetic properties. This group can enhance lipophilicity, reduce metabolic degradation, and increase binding affinity to biological targets. The combination of these features makes Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of new therapeutic agents that target specific biological pathways. Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) has shown potential in this regard, particularly in the context of neurological disorders. Studies have indicated that compounds with similar structural features may interact with neurotransmitter receptors and ion channels, potentially leading to novel treatments for conditions such as depression and anxiety.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This form is particularly important for oral administration, where solubility plays a critical role in drug absorption and distribution within the body.

The synthesis of Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) involves complex organic transformations that require precise control over reaction conditions. The stereochemistry must be carefully maintained throughout the synthesis to ensure the correct configuration of the piperidine ring. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in further research.

Ongoing research into Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) is exploring its potential applications in various therapeutic areas. For instance, preliminary studies suggest that this compound may have anti-inflammatory properties by modulating certain signaling pathways. Additionally, its interaction with enzymes and receptors involved in metabolic processes makes it a candidate for treating metabolic disorders.

The development of new drug candidates is a multi-step process that involves extensive testing to evaluate their safety and efficacy. Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) is currently undergoing preclinical studies to assess its pharmacological properties. These studies aim to provide a comprehensive understanding of its mechanisms of action and potential side effects before it can be considered for clinical trials.

In conclusion, Rac-(3R,4S-4-(trifluoromethyl)piperidine-
-
)
diol hydrochloride (CAS No. 2418595-84-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new possibilities for this compound, it holds promise for contributing to the development of innovative treatments for human diseases.